N-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]-6-methylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-[(1,3-dimethyl-2-oxobenzimidazol-5-yl)methyl]-6-methylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C19H19N5O2/c1-12-4-7-17-21-14(11-24(17)10-12)18(25)20-9-13-5-6-15-16(8-13)23(3)19(26)22(15)2/h4-8,10-11H,9H2,1-3H3,(H,20,25)
• InChI Key: HDNIGRPSAKALFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C=C1)C(=O)NCC3=CC4=C(C=C3)N(C(=O)N4C)C
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

N-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]-6-methylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C19H19N5O2 and its molecular weight is 349.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.15387487 g/mol and the complexity rating of the compound is 570. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Polyimides for Metal Ion Removal

Novel, thermally stable polyimides containing 1,3,4-oxadiazole and pyridine moieties have been synthesized for the removal of Co(II) and Ni(II) ions from aqueous solutions, showing significant adsorption capacity. These polyimides are based on aromatic diamines like 2,5-bis-(aminopyridine-2-yl)-1,3,4-oxadiazole (BAPO), demonstrating the compound's application in environmental remediation and potentially in materials science for heavy metal ion capture and separation processes (Mansoori & Ghanbari, 2015).

Antimicrobial and Antioxidant Activities

The compound's structure has been leveraged in synthesizing N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide, exhibiting promising antimicrobial activity against various microorganisms and notable antioxidant properties. This highlights its utility in developing novel antimicrobial and antioxidant agents, potentially contributing to pharmaceutical research focusing on infection control and oxidative stress mitigation (Sindhe et al., 2016).

Advanced Drug Discovery Applications

Research into non-peptide bradykinin B2 receptor antagonists has led to the discovery of imidazo[1,2-a]pyridines with significant potency and oral activity, underscoring the compound's role in developing new therapeutic agents. Though direct drug applications are excluded from this discussion, the underlying chemistry and receptor interaction studies provide valuable insights into receptor-ligand dynamics and the design of receptor-specific antagonists for broader biomedical applications (Abe et al., 1998).

Anticancer Activity

A series of derivatives bearing the benzimidazole moiety, synthesized through a molecular hybridization approach, were evaluated for in vitro anticancer activity. Specific compounds displayed significant antiproliferative activity against human cancer cell lines, illustrating the potential of the compound's framework in anticancer drug development. This suggests the compound's utility in synthesizing analogs for targeted cancer therapy research, emphasizing structure-activity relationship exploration (Rasal, Sonawane, & Jagtap, 2020).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many benzimidazole derivatives have biological activity and are used in medicine for their antibacterial, antifungal, and antiparasitic properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.